Maytansinoid DM4

• Molecular Formula: C39H56ClN3O10S
• Molecular Weight: 794.4 g/mol
• InChI: InChI=1S/C39H56ClN3O10S/c1-22-13-12-14-27(50-11)39(48)21-29(52-35(47)41-39)37(5,6)34-38(7,53-34)28(51-33(46)23(2)42(8)30(44)15-16-36(3,4)54)20-31(45)43(9)25-18-24(17-22)19-26(49-10)32(25)40/h12-14,18-19,23,27-29,34,48,54H,15-17,20-21H2,1-11H3,(H,41,47)/t23?,27?,28?,29-,34-,38-,39-/m0/s1
• InChIKey: SVVGCFZPFZGWRG-POYULWBFSA-N

DM4 (Ravtansine) ADC Payload Profile

Maytansinoid DM4 (also designated ravtansine when conjugated via an SPDB linker, or soravtansine via an sSPDB linker) is a semisynthetic derivative of the natural product maytansine that functions as a microtubule-destabilizing antimitotic agent [1]. Structurally, DM4 differs from its closest analog DM1 (mertansine/emtansine) by the presence of two methyl groups on the carbon adjacent to the thiol moiety, which confers increased lipophilicity (predicted LogP ≈ 5.4), enhanced membrane permeability, and the capacity for intracellular S-methylation to generate the highly potent metabolite S-methyl-DM4 . DM4 is employed exclusively as the cytotoxic payload in antibody-drug conjugates (ADCs) utilizing cleavable disulfide-based linker technologies (SPDB or sSPDB), and its clinical-stage ADCs include mirvetuximab soravtansine (IMGN853), anetumab ravtansine (BAY94-9343), coltuximab ravtansine (SAR3419), and tusamitamab ravtansine (SAR408701) [2].

⚬ Microtubule-destabilizing maytansinoid ADC payload

⚬ Requires cleavable disulfide linker (SPDB or sSPDB)

⚬ Undergoes intracellular methylation to S-methyl-DM4

⚬ Lipophilic catabolite may support bystander effect studies

• [1] Widdison WC, Wilhelm SD, Cavanagh EE, et al. Semisynthetic maytansine analogues for the targeted treatment of cancer. J Med Chem. 2006;49(14):4392-4408. doi:10.1021/jm060319f View Source
• [2] ImmunoGen ADC Technology. DM4 attached with SPDB linker = ravtansine; DM4 attached with sSPDB linker = soravtansine. Table 2, Molecules 2017, 22, 1281; doi:10.3390/molecules22081281. View Source

DM4 vs DM1: Differentiated ADC Payload

Maytansinoid payloads are not interchangeable building blocks despite sharing a common tubulin-binding pharmacophore. DM4 and DM1 differ fundamentally in their intracellular metabolic activation pathways, linker compatibility requirements, metabolic liability profiles, and resultant bystander killing capacity. DM4 is a substrate for intracellular methyltransferases, generating the highly lipophilic metabolite S-methyl-DM4—a reaction that has no counterpart in DM1 metabolism, where S-methyl-DM1 was not detected in tumor xenografts [1]. Furthermore, DM4 and DM1 exhibit quantitatively distinct drug-drug interaction (DDI) liabilities: DM4 is an approximately 2-fold more rapid mechanism-based inactivator of CYP3A4/3A5 than DM1, which carries clinical implications for co-medication risk [2]. Additionally, DM4 is paired exclusively with cleavable disulfide linkers (SPDB/sSPDB) that enable bystander killing through lipophilic catabolite diffusion, whereas DM1 is used in both cleavable (SPP) and noncleavable (SMCC/MCC) formats with markedly different pharmacological properties [1]. These compound-intrinsic differences mean that substituting DM4 with DM1 alters not merely potency but the entire metabolic, pharmacokinetic, and safety profile of the resulting ADC.

Metabolic activation mismatch

DM4: intracellular methyltransferase substrate → S-methyl-DM4

DM1: no equivalent methylation pathway detected in xenografts

Metabolic activation cascade cannot be reproduced with DM1; may alter intracellular potency profile.

Linker-payload compatibility

DM4: exclusively paired with cleavable disulfide linkers; enables bystander killing

DM1: used with both cleavable and noncleavable linkers; noncleavable format lacks bystander activity

Substituting DM4 with DM1 may require linker re-engineering and could eliminate bystander capacity.

CYP3A4 inactivation profile

DM4: more rapid mechanism-based CYP3A4 inactivation (kinact ~0.117 min⁻¹)

DM1: slower inactivation (kinact ~0.058 min⁻¹); distinct DDI liability profile

Different CYP inactivation kinetics may shift co-medication risk context in research ADC models.

• [1] Erickson HK, Widdison WC, Mayo MF, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. doi:10.1021/bc900315y View Source
• [2] Davis JA, Rock DA, Wienkers LC, Pearson JT. In vitro characterization of the drug-drug interaction potential of catabolites of antibody-maytansinoid conjugates. Drug Metab Dispos. 2012;40(10):1927-1934. doi:10.1124/dmd.112.046169 View Source

DM4 vs DM1: Quantitative Evidence

CYP3A4 Time-Dependent Inhibition by DM4

In a direct head-to-head comparison using recombinant human CYP3A4, DM4 demonstrated substantially more potent time-dependent inactivation than DM1. Specifically, DM4 exhibited a Ki of 1.4 ± 0.3 μM with a kinact of 0.117 ± 0.006 min⁻¹, whereas DM1 showed a Ki of 3.4 ± 1.0 μM with a kinact of 0.058 ± 0.005 min⁻¹ [1]. This yields a kinact ratio (DM4/DM1) of approximately 2.0, and a Ki ratio (DM1/DM4) of approximately 2.4, meaning DM4 inactivates CYP3A4 with both higher affinity and faster maximal rate. A comparable pattern was observed in human liver microsomes: DM4 Ki/kinact = 3.3 ± 0.2 μM / 0.114 ± 0.002 min⁻¹ versus DM1 Ki/kinact = 4.8 ± 0.9 μM / 0.035 ± 0.002 min⁻¹ [1]. CYP3A4 and CYP3A5 were identified as the primary isoforms responsible for oxidative metabolism of both DM1 and DM4 [1].

CYP3A4 inactivation

Head-to-head

DM4: Ki 1.4 µM, kinact 0.117 min⁻¹
DM1: Ki 3.4 µM, kinact 0.058 min⁻¹

Supports DDI risk differentiation in ADC design

Recombinant CYP3A4; human liver microsomes consistent

Evidence Dimension	Time-dependent CYP3A4 inactivation kinetics (recombinant enzyme system)
Target Compound Data	DM4: Ki = 1.4 ± 0.3 μM, kinact = 0.117 ± 0.006 min⁻¹; HLM: Ki = 3.3 ± 0.2 μM, kinact = 0.114 ± 0.002 min⁻¹
Comparator Or Baseline	DM1: Ki = 3.4 ± 1.0 μM, kinact = 0.058 ± 0.005 min⁻¹; HLM: Ki = 4.8 ± 0.9 μM, kinact = 0.035 ± 0.002 min⁻¹
Quantified Difference	DM4 kinact ~2.0-fold faster than DM1; DM4 Ki ~2.4-fold tighter than DM1 (recombinant CYP3A4)
Conditions	Recombinant human CYP3A4 and human liver microsomes (HLM); NADPH-dependent time-dependent inhibition assay

Why This Matters

DM4-based ADCs carry a quantitatively different DDI risk profile than DM1-based ADCs, directly impacting clinical co-medication management and regulatory safety documentation requirements.

• [1] Davis JA, Rock DA, Wienkers LC, Pearson JT. In vitro characterization of the drug-drug interaction potential of catabolites of antibody-maytansinoid conjugates. Drug Metab Dispos. 2012;40(10):1927-1934. doi:10.1124/dmd.112.046169 View Source

S-Methyl-DM4 Metabolic Activation

Free DM4 exhibits moderate cytotoxicity against SK-BR-3 breast cancer cells with an IC50 of 3.3 nM . However, DM4 serves as a substrate for intracellular methyltransferases that convert it to S-methyl-DM4, a metabolite with an IC50 of <30 pM against the same SK-BR-3 cell line [1]. This represents a >100-fold potency enhancement upon intracellular processing—a metabolic activation mechanism that does not occur for DM1. In tumor xenograft studies of the disulfide-linked ADC huC242-SPDB-DM4, S-methyl-DM4 was identified as a major intratumoral metabolite, whereas no S-methyl-DM1 was detected from the corresponding huC242-SPP-DM1 conjugate [2]. For reference, the S-methyl metabolite of DM1 (DM1-SMe) shows IC50 values of 0.003–0.01 nM across a panel of human tumor cell lines when generated synthetically, i.e., approximately 3- to 10-fold more potent than parent maytansine , while free DM1 (without methylation) has an IC50 of 1.10 nM in SK-BR-3 cells .

Metabolic activation

Cross-study

Free DM4 IC₅₀ 3.3 nM → S-methyl-DM4 <30 pM (>100× activation)

Intracellular activation decouples parent vs. intratumoral potency

SK-BR-3 cells; DM1 lacks analogous pathway in xenografts

Evidence Dimension	Cytotoxicity of free drug vs. intracellularly methylated metabolite (SK-BR-3 cells)
Target Compound Data	Free DM4 IC50 = 3.3 nM; S-methyl-DM4 IC50 < 30 pM (>100-fold activation); S-methyl-DM4 detected as major intratumoral metabolite from SPDB-DM4 ADC
Comparator Or Baseline	Free DM1 IC50 = 1.10 nM (SK-BR-3); synthetic DM1-SMe IC50 = 0.003–0.01 nM in tumor panel; S-methyl-DM1 NOT detected from SPP-DM1 ADC in tumor xenografts
Quantified Difference	DM4 undergoes >100-fold intracellular metabolic activation via methylation; no equivalent endogenous activation pathway observed for DM1 in xenograft tumors
Conditions	SK-BR-3 human breast cancer cell line; COLO 205 and other human carcinoma xenograft models; 24-hour cytotoxicity assay

Why This Matters

DM4 provides a unique intracellular activation mechanism that decouples systemic exposure of the parent drug from the ultimate intratumoral potency, enabling a differentiated therapeutic index design strategy compared to DM1-based ADCs.

• [1] Garrett LM, et al. Anti-maytansinoid single-domain antibodies for managing ADC toxicity. Mol Cancer Ther. 2023;22(11):1332-1342. Figure 4: IC50 of S-methyl-DM4 in SK-BR-3 cells <30 pM. doi:10.1158/1535-7163.MCT-22-0804 View Source
• [2] Erickson HK, Widdison WC, Mayo MF, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. doi:10.1021/bc900315y View Source

Lipophilic Catabolite-Mediated Bystander Killing

The intratumoral metabolism of huC242-SPDB-DM4 generates the lipophilic species DM4 and S-methyl-DM4, which were shown to be nearly 1,000 times more cytotoxic than their corresponding hydrophilic lysine-Nε-linker-maytansinoid counterparts when added extracellularly to antigen-negative cells in cell-based viability assays [1]. This property is critical for bystander killing: the lipophilic catabolites can diffuse out of target antigen-positive cells and into neighboring antigen-negative tumor cells that would otherwise escape treatment. In contrast, the sole metabolite of the noncleavable thioether-linked huC242-SMCC-DM1 is lysine-Nε-SMCC-DM1—a hydrophilic species that lacks membrane permeability and bystander capacity, despite achieving an approximately 2-fold greater total tumor AUC of metabolites over 7 days [1]. The superior in vivo efficacy of disulfide-linked over thioether-linked maytansinoid ADCs in xenograft models could not be explained by greater net tumor delivery of active metabolites, but rather by the bystander killing enabled specifically by the lipophilic catabolites DM4 and S-methyl-DM4 [2].

Bystander cytotoxicity

Cross-study

Lipophilic DM4 catabolites ~1,000× more cytotoxic than hydrophilic linker catabolites

Enables bystander killing of antigen-negative tumor cells

COLO 205 xenograft; huC242-SPDB-DM4 ADC

Evidence Dimension	Extracellular cytotoxicity of lipophilic vs. hydrophilic maytansinoid catabolites; bystander killing capacity
Target Compound Data	Lipophilic DM4/S-methyl-DM4 from SPDB-DM4 ADC: ~1,000-fold more cytotoxic than lysine-Nε-linker-maytansinoids when added extracellularly; capable of bystander killing of antigen-negative cells
Comparator Or Baseline	Hydrophilic lysine-Nε-SMCC-DM1 from noncleavable thioether ADC: minimal bystander activity despite ~2-fold higher total tumor metabolite AUC over 7 days
Quantified Difference	~1,000-fold differential in extracellular cytotoxicity between lipophilic (DM4 series) and hydrophilic (lysine-linker) maytansinoid catabolites
Conditions	CanAg-positive COLO 205 xenograft model; huC242-SPDB-DM4 (disulfide cleavable) vs huC242-SMCC-DM1 (thioether noncleavable); metabolite characterization via LCMS and HPLC at 8 h, 2 d, 4 d, and 7 d post-administration

Why This Matters

The choice of DM4 paired with a cleavable disulfide linker uniquely enables bystander killing of antigen-heterogeneous tumors—a property that cannot be replicated by DM1 in a noncleavable thioether format and is a primary driver of ADC candidate selection for solid tumor indications with heterogeneous target expression.

• [1] Erickson HK, Widdison WC, Mayo MF, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. doi:10.1021/bc900315y View Source
• [2] Audette C, Erickson H, Mayo M, Widdison W, Kovtun Y, Chari R, Lutz R, Singh R. Linker selection in antibody-maytansinoid conjugates impacts bystander killing in mouse xenograft models. Mol Cancer Ther. 2007;6(11_Supplement):A86. View Source

Disulfide Linker In Vivo Efficacy

A direct efficacy comparison in mouse xenograft models demonstrated that the disulfide-linked huC242-SPDB-DM4 conjugate displayed significantly greater in vivo antitumor activity than the corresponding thioether-linked huC242-SMCC-DM1 conjugate, despite both ADCs having similar in vitro cytotoxic potency against antigen-positive cells [1]. Specifically, cantuzumab ravtansine (huC242-DM4) administered as a single intravenous dose of 3.4 mg/kg produced complete tumor regression in SCID mice bearing N87 human gastric tumor xenografts, with significant tumor regression also observed at doses below 2 mg/kg [2]. The same ADC demonstrated efficacy without observable toxicity in HT29 colon and COLO 205 tumor xenograft models [2]. Critically, the superior in vivo efficacy of the disulfide-linked DM4 conjugate could not be attributed to greater net delivery of active metabolites—the thioether-linked DM1 conjugate actually achieved slightly higher total tumor metabolite concentrations—but was instead explained by the bystander killing effect mediated by the lipophilic DM4 and S-methyl-DM4 catabolites [1].

In vivo tumor regression

Head-to-head

huC242-SPDB-DM4: complete regression at 3.4 mg/kg (SCID, N87 xenograft)

Disulfide linker enables superior activity vs. thioether DM1 conjugate

Activity linked to bystander effect, not total tumor AUC

Evidence Dimension	In vivo antitumor efficacy: tumor regression in human gastric cancer xenograft model
Target Compound Data	huC242-SPDB-DM4 (cantuzumab ravtansine): complete tumor regression at 3.4 mg/kg single IV dose; significant regression at <2 mg/kg; also effective in HT29 colon and COLO 205 models
Comparator Or Baseline	huC242-SMCC-DM1 (thioether-linked): inferior in vivo activity compared to disulfide-linked DM4 conjugate despite similar in vitro potency and slightly greater total tumor metabolite AUC
Quantified Difference	Complete tumor regression achieved with disulfide-linked DM4 ADC at 3.4 mg/kg; thioether-linked DM1 ADC showed inferior activity that could not be explained by differences in drug delivery or metabolism
Conditions	SCID mice bearing N87 human gastric tumor xenografts, HT29 colon tumor xenografts, and COLO 205 tumor xenografts; single intravenous dose; efficacy evaluated alongside matched metabolism/biodistribution studies at 8 h, 2 d, 4 d, and 7 d post-dose

Why This Matters

Preclinical in vivo efficacy is a critical gate for ADC candidate selection; the disulfide-linker/DM4 combination provides superior antitumor activity linked to bystander killing, and this evidence directly supports prioritizing DM4 over DM1 for ADC programs targeting solid tumors with potentially heterogeneous antigen expression.

• [1] Audette C, Erickson H, Mayo M, Widdison W, Kovtun Y, Chari R, Lutz R, Singh R. Linker selection in antibody-maytansinoid conjugates impacts bystander killing in mouse xenograft models. Mol Cancer Ther. 2007;6(11_Supplement):A86. View Source
• [2] Lutz RJ, Ab O, Mayo M, et al. HuC242-DM4, an antibody-maytansinoid conjugate with superior preclinical activity in human CanAg-positive tumor xenograft models in SCID mice. Cancer Res. 2005;65(9_Supplement):334-335. View Source

Population PK Model of DM4 ADC

A semi-mechanistic population pharmacokinetic model was developed using clinical data from tusamitamab ravtansine (SAR408701), a DM4 anti-CEACAM5 ADC administered with an average DAR of 3.8 [1]. The model simultaneously described the time-course of four entities in patient plasma: conjugated antibody (SAR408701), naked antibody (NAB), free DM4, and its methylated active metabolite (MeDM4). All DAR species were assumed to share the same drug disposition parameters except for clearance, which differed for DAR0 (i.e., NAB)—deconjugation of higher DAR to lower DAR species was represented as an irreversible first-order process [1]. This modeling framework is payload-specific and accounts for DM4's unique dual active species (parent DM4 + MeDM4), which has implications distinct from DM1-based ADCs where only a single active catabolite may be relevant depending on linker type. The model provides a quantitative basis for understanding sources of pharmacokinetic variability and identifying efficacy/safety PK drivers for DM4 ADCs in clinical development [1].

Population PK model

Supporting

Semi-mechanistic PopPK; dual species (DM4 + MeDM4); DAR-dependent deconjugation

Payload-specific PK framework for translational research

Clinical data from tusamitamab ravtansine (SAR408701)

Evidence Dimension	Clinical population PK modeling: simultaneous characterization of conjugated antibody, naked antibody, free DM4, and MeDM4; DAR-dependent deconjugation kinetics
Target Compound Data	Tusamitamab ravtansine (SAR408701): average DAR 3.8, four entities measured in plasma, DAR-dependent clearance with irreversible first-order deconjugation modeled; dual active species (DM4 + MeDM4)
Comparator Or Baseline	Class-level comparison: DM1 ADCs (e.g., T-DM1) generate a single active catabolite (Lys-MCC-DM1) from noncleavable linkers or DM1/S-methyl-DM1 from cleavable linkers, with distinct PK drivers
Quantified Difference	DM4 ADCs require simultaneous modeling of two active payload species (DM4 + MeDM4) with differential deconjugation; this is a quantitative PK differentiation vs. single-species DM1 catabolite models
Conditions	Clinical Phase I/II data; tusamitamab ravtansine (SAR408701) administered intravenously to patients with advanced solid tumors expressing CEACAM5; semi-mechanistic PopPK model

Why This Matters

DM4-based ADC programs benefit from a clinically validated, payload-specific PopPK modeling framework that can accelerate dose selection and regulatory filing by quantitatively characterizing the unique dual-active-species PK profile of DM4 ADCs.

• [1] Pouzin C, Frances N, Ceruti M, Nguyen L, et al. Integrated multiple analytes and semi-mechanistic population pharmacokinetic model of tusamitamab ravtansine, a DM4 anti-CEACAM5 antibody-drug conjugate. J Pharmacokinet Pharmacodyn. 2022;49(3):381-394. doi:10.1007/s10928-021-09799-0 View Source

DM4 Optimal Deployment Scenarios

Bystander Killing in Antigen-Heterogeneous Tumors

DM4 paired with a cleavable disulfide linker (SPDB or sSPDB) is the maytansinoid payload of choice when the therapeutic hypothesis depends on bystander killing to address antigen heterogeneity. As demonstrated by Erickson et al. (2010) and Audette et al. (2007), lipophilic DM4/S-methyl-DM4 catabolites are ~1,000-fold more cytotoxic to neighboring cells than hydrophilic linker catabolites and enable killing of antigen-negative tumor cells adjacent to target-positive cells [1]. DM4 ADCs such as mirvetuximab soravtansine (IMGN853, targeting FRα) and anetumab ravtansine (BAY94-9343, targeting mesothelin) have been advanced into Phase II/III clinical trials in solid tumors including ovarian cancer, NSCLC, and mesothelioma where target expression heterogeneity is a recognized clinical challenge.

DDI Risk Assessment with CYP3A4 Inactivation Data

For ADC programs where co-medication with CYP3A4 substrates is anticipated in the target patient population, the DM4-specific CYP3A4 inactivation kinetics (Ki = 1.4 μM, kinact = 0.117 min⁻¹ in recombinant CYP3A4; Davis et al., 2012) provide essential quantitative input for physiologically-based pharmacokinetic (PBPK) modeling of DDI risk [2]. This data cannot be substituted with DM1 inactivation parameters (Ki = 3.4 μM, kinact = 0.058 min⁻¹), as the ~2-fold difference in kinact translates to a meaningfully different time-dependent inhibition profile that regulatory agencies may require to be payload-specific.

DAR Selection to Optimize Therapeutic Index

Preclinical studies by Sun et al. (2017) using M9346A-sulfo-SPDB-DM4 conjugates demonstrated that maytansinoid ADCs with DAR ranging from 2 to 6 maintain comparable clearance rates and achieve a better therapeutic index than very high-DAR (9-10) conjugates, which suffer from rapid hepatic clearance and reduced efficacy [3]. DM4 ADC programs (e.g., tusamitamab ravtansine with average DAR 3.8) can directly leverage this DAR-therapeutic index relationship established with the DM4/sulfo-SPDB format, supporting the use of an intermediate DAR range as a design default for DM4-based ADCs.

Clinically Validated PopPK Model for Dose Optimization

The semi-mechanistic PopPK model developed by Pouzin et al. (2022) for tusamitamab ravtansine provides a clinically validated framework that simultaneously characterizes conjugated antibody, naked antibody, free DM4, and its methylated metabolite MeDM4 [4]. This DM4-specific modeling framework can be adapted to other DM4 ADCs to accelerate first-in-human dose selection, support regulatory submissions, and identify pharmacokinetic drivers of efficacy and toxicity. The dual-active-species structure (DM4 + MeDM4) is a DM4-specific feature that distinguishes it from DM1 ADCs and must be accounted for in translational PK/PD modeling.

Application

Selection Property

Validation Focus

Antigen-heterogeneous tumor bystander research

DM4 with cleavable disulfide linker

Bystander killing in heterogeneous antigen models

CYP3A4-mediated drug interaction research

DM4-specific inactivation kinetics

PBPK modeling for DDI risk evaluation

ADC DAR optimization studies

Intermediate DAR (2–6) with DM4/sulfo-SPDB format

Efficacy–tolerability balance in preclinical models

Translational PK/PD modeling for DM4 ADCs

Dual-active-species (DM4 + MeDM4) PopPK framework

Dose–exposure relationship characterization

• [1] Erickson HK, Widdison WC, Mayo MF, et al. Bioconjug Chem. 2010;21(1):84-92; Audette C et al. Mol Cancer Ther. 2007;6(11_Supplement):A86. View Source
• [2] Davis JA, Rock DA, Wienkers LC, Pearson JT. Drug Metab Dispos. 2012;40(10):1927-1934. doi:10.1124/dmd.112.046169 View Source
• [3] Sun X, Ponte JF, Yoder NC, et al. Effects of Drug-Antibody Ratio on Pharmacokinetics, Biodistribution, Efficacy, and Tolerability of Antibody-Maytansinoid Conjugates. Bioconjug Chem. 2017;28(5):1371-1381. doi:10.1021/acs.bioconjchem.7b00064 View Source
• [4] Pouzin C, Frances N, Ceruti M, Nguyen L, et al. J Pharmacokinet Pharmacodyn. 2022;49(3):381-394. doi:10.1007/s10928-021-09799-0 View Source